n-Hexylamine

• CAS No.: 111-26-2
• Product Name: n-Hexylamine
• Molecular Formula: C6H15N; CH3(CH2)5NH2; C6H15N
• Molecular Weight: 101.19 g/mol
• IUPAC Name: hexan-1-amine
• Standard InChI: InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3
• Standard InChIKey: BMVXCPBXGZKUPN-UHFFFAOYSA-N
• SMILES: CCCCCCN
• Canonical SMILES: CCCCCCN
• Boiling Point: 132.8 °C; 132 °C; 131-132 °C
• Colorform: Water-white liquid; Colorless liquid
• Density: 0.7660 g/cu cm at 20 °C; Relative density (water = 1): 0.77; 0.761-0.767
• Flash Point: 85 °F (NFPA, 2010); 85 °F (29 °C) (Open cup); 27 °C (81 °F) (Closed cup); 29 °C o.c.
• Melting Point: -22.9 °C; -21 °C; -22.9°C
• Physical Description: Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.; Liquid; COLOURLESS LIQUID.; Colourless to yellow liquid; Fishy aroma
• Description: Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.; Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste.; 1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite.
• Related CAS: 142-81-4 (hydrochloride)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.12 M; 12 mg/mL at 25 °C; In water, 12,000 mg/L at 20-25 °C; Miscibile in ethanol, ether; soluble in chloroform; Solubility in water, g/100ml: 1.2; Soluble in water; Soluble (in ethanol)
• Synonyms: hexylamine; hexylamine hydrobromide; hexylamine hydrochloride
• Vapor Density: 3.49 (Air = 1); Relative vapor density (air = 1): 3.5
• Vapor Pressure: 8.99 mmHg; 7.95 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 0.87
• PubChem Compound: 8102
• Last Modified: Nov 11 2021